Cas no 1936617-75-2 (1-5-bromo-6-(difluoromethyl)pyridin-3-ylethan-1-amine)

• Product Name: 1-5-bromo-6-(difluoromethyl)pyridin-3-ylethan-1-amine
• CAS No: 1936617-75-2
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 5162890
• Update Time: 2025-05-22

1-5-bromo-6-(difluoromethyl)pyridin-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 5-bromo-6-(difluoromethyl)-α-methyl-
• 1-5-bromo-6-(difluoromethyl)pyridin-3-ylethan-1-amine

• Inchi： 1S/C8H9BrF2N2/c1-4(12)5-2-6(9)7(8(10)11)13-3-5/h2-4,8H,12H2,1H3
• InChI Key： YMYUYWXOCVISEL-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)F)=C(Br)C=C1C(C)N

Experimental Properties

• Density: 1.530±0.06 g/cm3(Predicted)
• Boiling Point: 295.3±35.0 °C(Predicted)
• pka: 7.86±0.29(Predicted)

Additional information on 1-5-bromo-6-(difluoromethyl)pyridin-3-ylethan-1-amine

1-(5-Bromo-6-(difluoromethyl)pyridin-3-yl)ethan-1-amine (CAS No. 1936617-75-2): A Comprehensive Overview

The compound 1-(5-Bromo-6-(difluoromethyl)pyridin-3-yl)ethan-1-amine (CAS No. 1936617-75-2) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This molecule features a unique combination of bromine and difluoromethyl substituents on its pyridine ring, which enhances its reactivity and biological activity. The presence of an amine group further increases its versatility in synthetic applications.

In recent years, the demand for halogenated pyridine derivatives has surged due to their critical role in drug discovery and material science. Researchers are particularly interested in 1-(5-Bromo-6-(difluoromethyl)pyridin-3-yl)ethan-1-amine for its potential as a building block in the synthesis of novel bioactive compounds. Its structural features make it a valuable intermediate for developing small-molecule inhibitors and enzyme modulators, which are highly sought after in the pharmaceutical industry.

The difluoromethyl group in this compound is of special interest due to its ability to mimic certain metabolic properties, making it a key component in the design of proteolysis-targeting chimeras (PROTACs) and other targeted therapies. Additionally, the bromine atom provides a reactive site for further functionalization, enabling chemists to tailor the molecule for specific applications. This dual functionality positions 1-(5-Bromo-6-(difluoromethyl)pyridin-3-yl)ethan-1-amine as a promising candidate for cutting-edge research.

From an industrial perspective, the synthesis and scalability of 1-(5-Bromo-6-(difluoromethyl)pyridin-3-yl)ethan-1-amine are areas of active investigation. Optimizing its production process is crucial for meeting the growing demand in both academic and commercial settings. Recent advancements in flow chemistry and catalytic methods have shown promise in improving the yield and purity of this compound, making it more accessible for large-scale applications.

Environmental and safety considerations are also paramount when working with halogenated compounds. Researchers emphasize the importance of sustainable synthesis routes and proper handling protocols to minimize any potential risks. The development of green chemistry approaches for producing 1-(5-Bromo-6-(difluoromethyl)pyridin-3-yl)ethan-1-amine aligns with global efforts to reduce the environmental footprint of chemical manufacturing.

In the context of drug discovery, this compound has garnered attention for its potential in addressing unmet medical needs. Its unique structure allows for the exploration of new therapeutic targets, particularly in the fields of oncology and central nervous system (CNS) disorders. The ability to fine-tune its properties through further derivatization makes it a versatile tool for medicinal chemists.

The market for 1-(5-Bromo-6-(difluoromethyl)pyridin-3-yl)ethan-1-amine is expected to grow steadily, driven by increasing investments in precision medicine and biopharmaceuticals. Companies specializing in custom synthesis and contract research are actively expanding their portfolios to include this and similar compounds, catering to the evolving needs of the life sciences sector.

For researchers and industry professionals seeking high-quality 1-(5-Bromo-6-(difluoromethyl)pyridin-3-yl)ethan-1-amine, it is essential to source the compound from reputable suppliers who adhere to stringent quality control standards. Ensuring consistency in purity and composition is critical for achieving reliable results in experimental and commercial applications.

In summary, 1-(5-Bromo-6-(difluoromethyl)pyridin-3-yl)ethan-1-amine (CAS No. 1936617-75-2) represents a valuable addition to the toolkit of modern chemists and researchers. Its unique structural features, combined with its broad applicability, make it a compound of significant interest across multiple scientific disciplines. As research continues to uncover new possibilities for this molecule, its role in advancing science and technology is poised to expand even further.